Cas no 379731-92-7 (2-cyano-5-(2-methoxyphenyl)-N-(2-methylcyclohexyl)penta-2,4-dienamide)

• Product Name: 2-cyano-5-(2-methoxyphenyl)-N-(2-methylcyclohexyl)penta-2,4-dienamide
• CAS No: 379731-92-7
• MF: C₂₀H₂₄N₂O₂
• MW: 324.416765213013
• CID: 5804957
• PubChem ID: 6520391
• Update Time: 2025-06-08

2-cyano-5-(2-methoxyphenyl)-N-(2-methylcyclohexyl)penta-2,4-dienamide Chemical and Physical Properties

Names and Identifiers

• AKOS000965728
• SR-01000032604-1
• SR-01000032604
• 2-cyano-5-(2-methoxyphenyl)-N-(2-methylcyclohexyl)penta-2,4-dienamide
• 379731-92-7
• EN300-26580594
• Z44320225

• Inchi： 1S/C20H24N2O2/c1-15-8-3-5-12-18(15)22-20(23)17(14-21)11-7-10-16-9-4-6-13-19(16)24-2/h4,6-7,9-11,13,15,18H,3,5,8,12H2,1-2H3,(H,22,23)/b10-7+,17-11+
• InChI Key： YDEQGKJVKNRYCZ-NRHDHWSESA-N
• SMILES： O=C(/C(/C#N)=C/C=C/C1C=CC=CC=1OC)NC1CCCCC1C

Computed Properties

• Exact Mass: 324.183778013g/mol
• Monoisotopic Mass: 324.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-cyano-5-(2-methoxyphenyl)-N-(2-methylcyclohexyl)penta-2,4-dienamide

Introduction to 2-cyano-5-(2-methoxyphenyl)-N-(2-methylcyclohexyl)penta-2,4-dienamide (CAS No. 379731-92-7)

2-cyano-5-(2-methoxyphenyl)-N-(2-methylcyclohexyl)penta-2,4-dienamide, identified by its CAS number 379731-92-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a penta-2,4-dienamide backbone integrated with functional groups such as a cyano group, a methoxy-substituted phenyl ring, and a N-(2-methylcyclohexyl) moiety. The unique combination of these structural elements imparts distinct chemical properties and biological activities, making it a subject of intense study in medicinal chemistry and drug discovery.

The synthesis and characterization of 2-cyano-5-(2-methoxyphenyl)-N-(2-methylcyclohexyl)penta-2,4-dienamide involve sophisticated organic reactions and purification techniques. The presence of the cyano group (–CN) enhances the electrophilicity of the molecule, facilitating further functionalization, while the methoxy-substituted phenyl ring (–OCH₃) introduces hydrophobicity and potentialπ-stacking interactions. The N-(2-methylcyclohexyl) group contributes to the steric bulk and lipophilicity of the compound, influencing its solubility and membrane permeability. These structural features are critical in determining its pharmacokinetic behavior and potential therapeutic applications.

In recent years, there has been growing interest in exploring the pharmacological properties of penta-2,4-dienamide derivatives due to their reported bioactivity in various disease models. The compound 379731-92-7 has been investigated for its potential role in modulating biological pathways associated with inflammation, pain perception, and neurodegenerative disorders. Preliminary studies suggest that the interaction between the cyano group and biological targets may lead to inhibitory effects on certain enzymes or receptors. Additionally, the methoxyphenyl moiety has been shown to enhance binding affinity in some cases, making it a valuable scaffold for drug design.

The N-(2-methylcyclohexyl) substituent is particularly noteworthy as it can improve metabolic stability by reducing susceptibility to enzymatic degradation. This feature is crucial for developing drugs with prolonged half-lives and improved bioavailability. Furthermore, the penta-2,4-dienamide core structure has been associated with anti-inflammatory and analgesic properties in several preclinical models. Researchers have leveraged these characteristics to develop novel analogs with enhanced efficacy and reduced side effects.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 379731-92-7 against large databases of biological targets. Molecular docking studies have revealed promising interactions between this compound and key enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) and lipoxygenases (LOX). These findings align with the growing body of evidence supporting the use of nonsteroidal anti-inflammatory drug (NSAID)-like molecules for treating chronic inflammatory conditions.

The role of methoxyphenyl derivatives in medicinal chemistry cannot be overstated. The methoxy group not only influences electronic properties but also contributes to metabolic stability by preventing rapid oxidation. This makes 379731-92-7 an attractive candidate for further development into a lead compound for drug candidates targeting neurological disorders such as Alzheimer’s disease and Parkinson’s disease. The phenolic hydroxyl group adjacent to the methoxy substituent can engage in hydrogen bonding with biological targets, further enhancing binding affinity.

In conclusion, 2-cyano-5-(2-methoxyphenyl)-N-(2-methylcyclohexyl)penta-2,4-dienamide (CAS No. 379731-92-7) represents a promising candidate for therapeutic intervention in various medical conditions. Its unique structural features—comprising a cyano group, a methoxy-substituted phenyl ring, and an N-(2-methylcyclohexyl) moiety—make it a versatile scaffold for drug discovery. Ongoing research continues to uncover new potential applications for this compound, underscoring its significance in modern pharmaceutical development.